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Compound of Interest

Compound Name: Xylotriose

Cat. No.: B1631234 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to

stringent safety protocols is paramount. This guide provides essential, step-by-step procedures

for the proper disposal of Xylotriose, ensuring the safety of laboratory personnel and

compliance with regulatory standards. While Xylotriose is not classified as a hazardous

substance under the Globally Harmonized System (GHS), responsible chemical handling and

disposal are integral to maintaining a safe research environment.[1]

Essential Safety and Chemical Profile
Before handling Xylotriose, it is crucial to be familiar with its chemical and physical properties.

This information is vital for a comprehensive risk assessment and informs the appropriate

handling and disposal procedures.
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Property Value

Molecular Formula C₁₅H₂₆O₁₃

Molecular Weight 414.36 g/mol [1][2]

Appearance White to off-white solid[2]

Solubility
Soluble in Water (125 mg/mL) and DMSO (100

mg/mL)[2][3]

Storage 4°C, protect from light[2]

GHS Hazard Classification Not classified as hazardous[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

**Step-by-Step Disposal Protocol for Xylotriose
Follow these procedural steps to ensure the safe and compliant disposal of Xylotriose waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.

2. Waste Segregation:

Solid Waste: Collect uncontaminated Xylotriose powder and any items lightly contaminated

(e.g., weighing paper, gloves) in a designated, clearly labeled waste container for non-

hazardous solid chemical waste.

Aqueous Solutions: While Xylotriose is not classified as hazardous, it is best practice to

avoid disposing of chemical solutions down the drain. Collect aqueous solutions of

Xylotriose in a labeled container for non-hazardous aqueous waste.

Contaminated Labware: Reusable glassware should be washed with an appropriate solvent

and detergent. Disposable plastics that cannot be decontaminated should be disposed of as

solid chemical waste.
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3. Container Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name

("Xylotriose") and the primary solvent if in solution. Indicate that the waste is non-

hazardous.

4. Storage of Waste:

Store waste containers in a designated, secondary containment area away from

incompatible materials. Keep containers securely sealed.

5. Final Disposal:

Dispose of all Xylotriose waste through your institution's chemical waste program.[4][5]

Adhere to all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Xylotriose.
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Caption: Workflow for the proper disposal of Xylotriose.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1631234?utm_src=pdf-body-img
https://www.benchchem.com/product/b1631234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, you contribute to a safer laboratory environment and ensure

that chemical waste is managed in a compliant and responsible manner. Always consult your

institution's specific safety guidelines and waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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